Cas no 16230-71-0 (2-Oxetanone,3,3-diphenyl-)

2-Oxetanone,3,3-diphenyl- structure
2-Oxetanone,3,3-diphenyl- structure
Product name:2-Oxetanone,3,3-diphenyl-
CAS No:16230-71-0
MF:C15H12O2
MW:224.254584312439
CID:140535
PubChem ID:85343

2-Oxetanone,3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxetanone,3,3-diphenyl-
    • 3,3-diphenyloxetan-2-one
    • 2,2-Diphenyl-3-hydroxypropionic acid lactone
    • 2,2-Diphenyl-3-propanolid
    • 2,2-Diphenyl-propiolacton-(1,3)
    • 2-Oxetanone,3-diphenyl-
    • 3,3-Diphenyl-2-oxetanone
    • 3,3-Diphenyl-oxetan-2-on
    • 3,3-diphenyl-oxetan-2-one
    • BRN 0175425
    • NSC21331
    • Q27268378
    • UNII-7J48B4N08C
    • 16230-71-0
    • DTXSID90167353
    • NSC-21331
    • .alpha.,.alpha.-Diphenyl-.beta.-propiolactone
    • NSC 21331
    • 5-17-10-00475 (Beilstein Handbook Reference)
    • SCHEMBL576510
    • WLN: T4OVTJ CR& CR
    • HYDRACRYLIC ACID, 2,2-DIPHENYL-, .BETA.-LACTONE
    • a,a-diphenyl--propiolactone
    • 7J48B4N08C
    • 2-Oxetanone, 3,3-diphenyl-
    • alpha,alpha-Diphenyl-beta-propiolactone
    • Inchi: InChI=1S/C15H12O2/c16-14-15(11-17-14,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11H2
    • InChI Key: KPURDRXLOMYQAS-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C2(COC2=O)C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 224.08376
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 26.3

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